Cas no 851863-58-6 (2-(methylsulfanyl)-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-(methylsulfanyl)-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole
• CAS No: 851863-58-6
• MF: C₁₅H₁₉N₃O₃S₂
• MW: 353.459660768509
• CID: 6285374
• PubChem ID: 3448346
• Update Time: 2025-06-28

2-(methylsulfanyl)-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole
• CHEMBL1370983
• SR-01000096057
• (2-methylsulfanyl-4,5-dihydroimidazol-1-yl)-(4-pyrrolidin-1-ylsulfonylphenyl)methanone
• 2-(methylsulfanyl)-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]-4,5-dihydro-1H-imidazole
• SR-01000096057-1
• AKOS024588447
• HMS2266K11
• (2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone
• MLS000117067
• HMS1650D11
• 851863-58-6
• SMR000094021
• F0630-0083

• Inchi： 1S/C15H19N3O3S2/c1-22-15-16-8-11-18(15)14(19)12-4-6-13(7-5-12)23(20,21)17-9-2-3-10-17/h4-7H,2-3,8-11H2,1H3
• InChI Key： BLBGAQCVANDBRU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(N2C(=NCC2)SC)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 353.08678382g/mol
• Monoisotopic Mass: 353.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(methylsulfanyl)-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole

Research Brief on 2-(Methylsulfanyl)-1-4-(Pyrrolidine-1-Sulfonyl)Benzoyl-4,5-Dihydro-1H-Imidazole (CAS: 851863-58-6)

In recent years, the compound 2-(methylsulfanyl)-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole (CAS: 851863-58-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring both imidazole and sulfonyl functional groups, has demonstrated promising pharmacological properties, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this molecule, including its sulfonamide linkage and methylsulfanyl substitution, contribute to its potential as a versatile scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of 851863-58-6 derivatives to enhance their biological activity and pharmacokinetic properties. A 2023 publication in the Journal of Medicinal Chemistry reported the development of novel analogs with improved binding affinity to protein kinase targets, showing nanomolar inhibitory activity in vitro. The research team employed structure-activity relationship (SAR) studies to identify critical structural elements responsible for the compound's biological effects, with particular emphasis on the role of the pyrrolidine-sulfonyl moiety in target engagement.

Mechanistic investigations have revealed that 851863-58-6 exhibits a dual mode of action, functioning as both an allosteric modulator and a competitive inhibitor for certain enzymatic targets. This characteristic makes it particularly valuable for targeting complex biological pathways where single-mechanism inhibitors may be less effective. Recent crystallographic studies have provided atomic-level insights into the compound's binding mode, showing how the dihydroimidazole core interacts with key amino acid residues in the target protein's active site.

In the context of therapeutic applications, preclinical studies have demonstrated the potential of 2-(methylsulfanyl)-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole in oncology and inflammatory diseases. A 2024 study published in ACS Chemical Biology reported promising results in animal models of rheumatoid arthritis, where the compound showed significant reduction in inflammatory markers with minimal off-target effects. The researchers attributed this selectivity to the compound's unique ability to discriminate between closely related enzyme isoforms.

The pharmaceutical industry has shown growing interest in 851863-58-6 as a lead compound for further development. Several patent applications filed in 2023-2024 describe novel formulations and combination therapies incorporating this chemical entity. One particularly innovative approach involves the use of nanoparticle delivery systems to enhance the compound's bioavailability and tissue targeting capabilities, addressing some of the pharmacokinetic challenges identified in earlier studies.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes to produce 2-(methylsulfanyl)-1-4-(pyrrolidine-1-sulfonyl)benzoyl-4,5-dihydro-1H-imidazole and its derivatives. A 2024 paper in Organic Process Research & Development described a continuous flow synthesis method that significantly improves yield and reduces production costs compared to traditional batch processes. This technological advancement is expected to facilitate broader investigation of this compound class in both academic and industrial settings.

Looking forward, the research community anticipates that 851863-58-6 and its analogs will continue to provide valuable insights into chemical biology and serve as important tools for target validation and drug discovery. Ongoing clinical translation efforts and the development of next-generation derivatives with enhanced properties are likely to be key areas of focus in the coming years. The compound's versatility and demonstrated biological activity position it as a significant contributor to the advancement of precision medicine approaches in multiple therapeutic areas.